Cas no 2229475-26-5 (2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol
• CAS No: 2229475-26-5
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 6015858
• PubChem ID: 165695103
• Update Time: 2025-07-17

2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol
• EN300-1731757
• 2229475-26-5

• Inchi： 1S/C10H17NOS/c1-3-8-4-5-13-9(8)6-10(2,11)7-12/h4-5,12H,3,6-7,11H2,1-2H3
• InChI Key： CREIEXKLIFVEPM-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1CC(C)(CO)N

Computed Properties

• Exact Mass: 199.10308534g/mol
• Monoisotopic Mass: 199.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol (CAS: 2229475-26-5)

The compound 2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol (CAS: 2229475-26-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol, which make it a promising candidate for drug development. The compound's ethylthiophene moiety and amino alcohol functional group are believed to contribute to its bioactivity, particularly in modulating specific biochemical pathways. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that 2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol exhibits notable activity against certain disease targets. For instance, preliminary data suggest its efficacy in modulating neurotransmitter systems, which could have implications for treating neurological disorders. Additionally, its potential anti-inflammatory and antimicrobial properties are currently under investigation, with promising results in early-stage trials.

The mechanism of action of 2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol is being elucidated through molecular docking studies and biochemical assays. These studies indicate that the compound interacts with specific protein targets, leading to downstream effects that may be harnessed for therapeutic purposes. Further research is needed to fully understand its pharmacokinetics and pharmacodynamics, but the initial findings are encouraging.

Despite the promising results, challenges remain in the development of 2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-amino-3-(3-ethylthiophen-2-yl)-2-methylpropan-1-ol (CAS: 2229475-26-5) represents a novel and exciting area of research in chemical biology and medicinal chemistry. Its unique structural and pharmacological properties offer significant potential for the development of new therapeutics. Continued research and collaboration will be crucial to fully realize its therapeutic benefits and bring it closer to clinical application.